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Compound of Interest

Compound Name: 3-Fluorofluoranthene
CAS No.: 1691-66-3
Cat. No.: B154893
Get Quote
. J

Document Control:
e Subject: 3-Fluorofluoranthene (CAS: 1691-66-3)
» Classification: Polycyclic Aromatic Hydrocarbon (PAH) Derivative[1]

¢ Version: 1.0 (Research Use Only)

Part 1: Chemical Identity & Physicochemical
Foundation

3-Fluorofluoranthene is a specific halogenated isomer of the environmental pollutant
fluoranthene. Unlike its parent compound, which is abundant in combustion emissions, the 3-
fluoro derivative is primarily a research standard used to investigate the mechanism of
metabolic activation in PAHS.

The introduction of a fluorine atom at the C3 position is not merely a structural tag; it
fundamentally alters the molecule's electronic density and metabolic fate. The C-F bond

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b154893#bc-rfq
https://www.benchchem.com/product/b154893/docs?utm_src=pdf-body#technical-guide-health-safety-and-handling-of-3-fluorofluoranthene
https://datasheets.scbt.com/sc-239999.pdf
https://www.benchchem.com/product/b154893/docs?utm_src=pdf-body#technical-guide-health-safety-and-handling-of-3-fluorofluoranthene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

(approx. 116 kcal/mol) is significantly stronger than the C-H bond it replaces, rendering the C3
position resistant to enzymatic oxidation by Cytochrome P450s.

hvsicochemical : ble[2][3]

Property Data / Value Experimental Context
CAS Registry Number 1691-66-3 Unique Identifier
Molecular Formula CieHoF Halogenated PAH
Molecular Weight 220.24 g/mol
) ) ) Standard
Physical State Yellow crystalline solid
Temperature/Pressure

N Lipophilic (Soluble in DMSO, )
Solubility Insoluble in water (< 0.1 mg/L)
DCM, Toluene)

LogP (Predicted) ~5.2-55 High bioaccumulation potential

100-105 °C (estimated based

Melting Point .
on isomers)

Part 2: Toxicological Mechanisms & Metabolic
Activation

Core Directive: Do not treat this simply as "toxic." Understand why it is toxic.

The toxicity of PAHSs is rarely intrinsic to the parent molecule; it requires bioactivation. For
fluoranthene, the primary pathway to mutagenicity involves the formation of a dihydrodiol
epoxide.

The "Fluorine Blockade" Hypothesis

In parent fluoranthene, Cytochrome P450 enzymes (specifically CYP1Al1 and CYP1B1)
typically attack the 2,3-position (on the phenylene ring) to form the 2,3-epoxide, which is
hydrolyzed to the 2,3-dihydrodiol. This is a precursor to the ultimate mutagen.
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e Mechanism: In 3-Fluorofluoranthene, the fluorine atom at position C3 sterically and
electronically hinders the formation of the 2,3-epoxide.

o Consequence: This "metabolic switching" forces oxidation to occur at alternative sites, such
as the C7-C8 or C8-C9 positions on the naphthalene moiety.

e Risk Implication: While fluorine substitution can sometimes detoxify a site, it often increases
lipophilicity and alters the reactivity of remaining sites, potentially leading to the formation of
novel DNA adducts that standard screening libraries may miss.

Visualization: Metabolic Switching Pathway

The following diagram illustrates how the presence of fluorine redirects the metabolic flow
compared to the parent compound.
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Caption: Figure 1. Metabolic switching mechanism where the C3-Fluorine atom blocks the
standard 2,3-oxidation route, redirecting P450 activity to the naphthalene ring (7,8-position).

Part 3: Occupational Exposure & Risk Assessment

Given the lack of specific occupational exposure limits (OELS) for 3-fluorofluoranthene, you
must apply the Precautionary Principle. Treat this substance with the same rigor as
Benzo[a]pyrene (a Group 1 Carcinogen).

Hazard Classification (GHS /| CLP)

o Carcinogenicity: Category 1B (Presumed human carcinogen based on animal evidence of
analogs).
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e Germ Cell Mutagenicity: Category 2.
e Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life).

The "Invisible" Danger: Contamination

Fluorinated PAHs are often synthesized in small batches. The primary risk is not acute
poisoning, but chronic, cumulative exposure via:

¢ Inhalation of micro-particulates: When weighing the solid.

o Dermal absorption: PAHs are highly lipophilic and cross the stratum corneum rapidly. DMSO
solutions are particularly dangerous as DMSO acts as a carrier solvent, dragging the PAH
through the skin.

Part 4: Handling Protocols (SOP)

Objective: Zero-contact handling. This protocol relies on a "Double-Barrier" system.

Engineering Controls

e Primary Containment: All weighing and manipulation of the dry solid must occur inside a
Class Il Biological Safety Cabinet (BSC) or a dedicated Chemical Fume Hood with HEPA
filtration.

» Static Control: Use an anti-static gun on the vial before opening. Fluorinated aromatics are
prone to static charge and can "jump" out of spatulas.

Personal Protective Equipment (PPE) Matrix
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Body Part Requirement Rationale

Nitrile (inner) + Laminate/Silver
Hands Double Gloving Shield (outer). PAHs permeate
standard latex/nitrile over time.

Minimum requirement if

outside a glovebox. Full-face

Respiratory N95 / P3 )
respirator recommended for
spill cleanup.
Disposable. Do not use cotton
Body Tyvek Lab Coat coats that can retain

particulates.

Step-by-Step Solubilization Protocol

This protocol minimizes dust generation.

o Preparation: Pre-calculate the required volume of solvent (e.g., Dichloromethane or DMSO)
to achieve the target concentration.

 Vial Entry: Do not remove the solid from the original shipping vial if possible. Inject the
solvent directly into the vial through the septum (if available) or carefully pipette solvent down
the side of the open vial.

» Dissolution: Allow the solid to dissolve without vigorous shaking (which creates aerosols).
Use a vortex mixer only if the vial is sealed.

» Transfer: Use positive-displacement pipettes for transfer to avoid dripping high-concentration
organic solutions.

Part 5: Emergency Response & Decontamination
Spill Management (Dry Solid)

o Evacuate: Clear the immediate area.
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o Dampen: Do not dry sweep. Cover the spill with wet paper towels (soaked in 5% surfactant
solution) to prevent dust.

o Collect: Scoop up the wet material and place it in a hazardous waste container labeled
"Cytotoxic/Carcinogenic.”

Decontamination of Surfaces

Standard ethanol wiping is insufficient for PAHSs; it merely spreads the lipophilic compound.
e Protocol: Use a "Solvent-Surfactant-Solvent” cycle.

o Wipe with Acetone (solubilizes the PAH).

o Wipe with Alconox/Soap Water (emulsifies the residue).

o Final rinse with Distilled Water.

References

o National Toxicology Program (NTP). (2016). Report on Carcinogens, Fourteenth Edition:
Polycyclic Aromatic Hydrocarbons. U.S. Department of Health and Human Services. [Link]

e PubChem. (n.d.). Compound Summary: Fluoranthene (Parent Analog Data).[2] National
Library of Medicine. [Link]

« International Agency for Research on Cancer (IARC). (2010).[3] Some Non-heterocyclic
Polycyclic Aromatic Hydrocarbons and Some Related Exposures.[1][3][4][5][6] IARC
Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol 92. [Link]

e Occupational Safety and Health Administration (OSHA). (n.d.). Sampling and Analytical
Methods: Polycyclic Aromatic Hydrocarbons.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Tumorigenic activity of fluoranthene, 2-methylfluoranthene and 3-methylfluoranthene in
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» To cite this document: BenchChem. [Technical Guide: Health, Safety, and Handling of 3-
Fluorofluoranthene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154893/docs#technical-guide-health-safety-and-
handling-of-3-fluorofluoranthene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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